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Compound of Interest

1,2-
Compound Name:
Dichlorohexafluorocyclopentene

cat. No.: B1213219

Essential Safety and Handling Guide for 1,2-
Dichlorohexafluorocyclopentene

This guide provides immediate and essential safety protocols for laboratory personnel handling
1,2-Dichlorohexafluorocyclopentene. It outlines the necessary personal protective
equipment (PPE), emergency procedures, and disposal plans to ensure a safe research
environment.

Chemical Identifier:
e Name: 1,2-Dichlorohexafluorocyclopentene
e CAS Number: 706-79-6

o Molecular Formula: CsClzFe

Hazard Summary

1,2-Dichlorohexafluorocyclopentene is a hazardous chemical that requires careful handling
to prevent exposure.[1][2] It is classified as toxic if swallowed or inhaled and can cause serious
skin and eye irritation.[1][2] Inhalation may also lead to respiratory irritation.[1][2]
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Hazard Classification Description

Acute Toxicity, Oral Toxic if swallowed.[1][2]

Acute Toxicity, Inhalation Toxic if inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to minimize exposure risk. The following table
outlines the minimum required PPE for routine handling of 1,2-
Dichlorohexafluorocyclopentene.
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Body Part

Required PPE

Specification

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure to
check manufacturer's
compatibility charts for

breakthrough times.

Body

Protective clothing

Alab coat or chemical-
resistant apron should be
worn. For larger quantities or
risk of splashing, chemical-
resistant coveralls are

required.[1]

Eyes/Face

Eye and face protection

Safety glasses with side
shields are mandatory at a
minimum. A face shield should
be used in conjunction with
safety glasses when there is a

risk of splashing.[1]

Respiratory

Respiratory protection

Handling should be done in a
well-ventilated area or a
chemical fume hood.[1] If
engineering controls are not
sufficient, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
should be used. A dust mask
type N95 (US) may be suitable
for operations generating

aerosols.[2]

Operational and Disposal Plans

Handling Procedures:
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o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[3] All personnel must be trained on the hazards and proper handling procedures.

e Engineering Controls: All work with 1,2-Dichlorohexafluorocyclopentene must be
conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[1]

e Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before beginning work.

» Dispensing: When transferring the chemical, use a funnel or other appropriate tools to avoid
spills.

» Post-Handling: After handling, wash hands thoroughly with soap and water.[1]
Decontaminate the work area.

Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[1]

o Spill: In case of a small spill, absorb the material with an inert, non-combustible absorbent
material (e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a suitable
container for disposal. For large spills, evacuate the area and contact emergency services.

Disposal Plan: All waste containing 1,2-Dichlorohexafluorocyclopentene must be treated as
hazardous waste.
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» Containerization: Collect all waste, including contaminated PPE, in a designated, properly
labeled, and sealed container.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "1,2-Dichlorohexafluorocyclopentene”.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Disposal: Dispose of the hazardous waste through a licensed environmental disposal
company, following all local, state, and federal regulations.[1] Do not dispose of it down the
drain or in the regular trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,2-Dichlorohexafluorocyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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